Cas no 3291-38-1 (Pentanoic acid, 2-acetyl-2-methyl-4-oxo-, methyl ester)

• Product Name: Pentanoic acid, 2-acetyl-2-methyl-4-oxo-, methyl ester
• CAS No: 3291-38-1
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 1454110
• Update Time: 2024-08-25

Pentanoic acid, 2-acetyl-2-methyl-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-acetyl-2-methyl-4-oxo-, methyl ester

• Inchi： 1S/C9H14O4/c1-6(10)5-9(3,7(2)11)8(12)13-4/h5H2,1-4H3
• InChI Key： SRVAKFVREBGGTL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C(C)=O)(C)CC(=O)C

Computed Properties

• Exact Mass: 186.08922

Experimental Properties

• Density: 1.064±0.06 g/cm3(Predicted)
• Boiling Point: 281.3±20.0 °C(Predicted)
• PSA: 60.44